Cas no 1004643-39-3 (2-4-chloro-5-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-1-ylacetohydrazide)

2-4-Chloro-5-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-1-ylacetohydrazide is a specialized pyrazole derivative with notable applications in agrochemical and pharmaceutical research. Its structural features, including the cyclopropyl and difluoromethyl groups, contribute to enhanced biological activity and metabolic stability. The chloro-substitution at the 4-position further improves reactivity, making it a valuable intermediate in the synthesis of novel crop protection agents or bioactive molecules. This compound exhibits potential as a key building block for developing fungicides or herbicides due to its ability to modulate enzyme interactions. Its hydrazide functionality offers additional versatility for further derivatization, enabling tailored modifications for targeted applications. The compound's stability under standard storage conditions ensures reliable performance in synthetic workflows.

2-4-chloro-5-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-1-ylacetohydrazide structure

1004643-39-3 structure

Product Name:2-4-chloro-5-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-1-ylacetohydrazide

CAS No:1004643-39-3

MF:C₉H₁₁ClF₂N₄O

MW:264.659647226334

MDL:MFCD04969906

CID:1125775

PubChem ID:7017676

Update Time:2025-05-28

2-4-chloro-5-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-1-ylacetohydrazide Chemical and Physical Properties

Names and Identifiers

- 2-[4-chloro-5-cyclopropyl-3-(difluoromethyl)-1h-pyrazol-1-yl]acet Ohydrazide
- 2-4-chloro-5-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-1-ylacetohydrazide
- 1004643-39-3
- 2-[4-chloro-5-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-1-yl]acetohydrazide
- BBL038620
- 2-(4-Chloro-5-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-1-yl)acetohydrazide
- EN300-229626
- (4-Chloro-5-cyclopropyl-3-difluoromethyl-pyrazol-1-yl)-acetic acid hydrazide
- STK312329
- 2-[4-chloro-5-cyclopropyl-3-(difluoromethyl)pyrazol-1-yl]acetohydrazide
- AKOS000310127
- CS-0286893
- MDL： MFCD04969906
- Inchi： 1S/C9H11ClF2N4O/c10-6-7(9(11)12)15-16(3-5(17)14-13)8(6)4-1-2-4/h4,9H,1-3,13H2,(H,14,17)
- InChI Key： VVRVLEHVSUPVSL-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)F)=NN(CC(NN)=O)C=1C1CC1

Computed Properties

Exact Mass: 264.0589450g/mol
Monoisotopic Mass: 264.0589450g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 72.9Å²

2-4-chloro-5-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-1-ylacetohydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	026564-250mg	4-Chloro-5-cyclopropyl-3-difluoromethyl-pyrazol-1-yl)-acetic acid hydrazide	1004643-39-3		250mg	￡144.00	2022-03-01
Fluorochem	026564-1g	4-Chloro-5-cyclopropyl-3-difluoromethyl-pyrazol-1-yl)-acetic acid hydrazide	1004643-39-3		1g	￡287.00	2022-03-01
Fluorochem	026564-5g	4-Chloro-5-cyclopropyl-3-difluoromethyl-pyrazol-1-yl)-acetic acid hydrazide	1004643-39-3		5g	￡782.00	2022-03-01
Apollo Scientific	PC410319-1g	2-[4-Chloro-5-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-1-yl]acetohydrazide	1004643-39-3		1g	£355.00	2025-02-21
Chemenu	CM483305-1g	2-(4-Chloro-5-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-1-yl)acetohydrazide	1004643-39-3	95%	1g	$577	2022-06-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1357563-1g	2-(4-Chloro-5-cyclopropyl-3-(difluoromethyl)-1h-pyrazol-1-yl)acetohydrazide	1004643-39-3	95+%	1g	￥4546	2023-04-17
Enamine	EN300-229626-0.05g	2-[4-chloro-5-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-1-yl]acetohydrazide	1004643-39-3	95%	0.05g	$89.0	2024-06-20
Enamine	EN300-229626-0.1g	2-[4-chloro-5-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-1-yl]acetohydrazide	1004643-39-3	95%	0.1g	$132.0	2024-06-20
Enamine	EN300-229626-0.25g	2-[4-chloro-5-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-1-yl]acetohydrazide	1004643-39-3	95%	0.25g	$189.0	2024-06-20
Enamine	EN300-229626-0.5g	2-[4-chloro-5-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-1-yl]acetohydrazide	1004643-39-3	95%	0.5g	$297.0	2024-06-20